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Compound of Interest

Compound Name: 4(15),11-Oppositadien-1-ol

Cat. No.: B12294288

Essential Safety and Handling Guide for
4(15),11-Oppositadien-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling of 4(15),11-

Oppositadien-1-ol, a sesquiterpenoid alcohol. The following procedures are designed to
ensure the safe handling, storage, and disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)

Given that 4(15),11-Oppositadien-1-ol is a volatile organic compound (VOC), appropriate PPE
is essential to minimize exposure.[1] The following table summarizes the recommended PPE
for handling this compound.
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Protection Type Recommended Equipment Specifications

Safety goggles should be
tightly fitting and conform to
) Safety Goggles and Face EN 166 standards. A face
Eye and Face Protection ) )
Shield shield should be worn over
goggles when there is a risk of

splashing.[2]

Nitrile or neoprene gloves are
recommended. Gloves should

Hand Protection Chemical-resistant Gloves be inspected before use and
disposed of after

contamination.

A standard laboratory coat
] should be worn and buttoned
Body Protection Laboratory Coat )
to cover as much skin as

possible.

All handling of 4(15),11-
Oppositadien-1-ol should be
conducted in a well-ventilated
area, preferably within a
Respiratory Protection Fume Hood or Respirator chemical fume hood.[3] If a
fume hood is not available, a
respirator with an appropriate
organic vapor cartridge should

be used.

Health Hazard Information

While specific toxicity data for 4(15),11-Oppositadien-1-ol is not readily available, related long-
chain alcohols generally exhibit low acute toxicity.[4] However, they can be mild skin and eye
irritants.[4] As a volatile compound, inhalation of vapors should be avoided to prevent potential
respiratory irritation.[5]

First Aid Procedures:
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

Inhalation - . :
difficult, seek medical attention.[5]
Remove contaminated clothing and wash the
Skin Contact affected area with soap and water.[6] If irritation
persists, seek medical attention.
Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting upper and lower
eyelids.[6] Seek immediate medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water and seek immediate medical attention.[6]

Operational Plan: Handling and Storage

Handling: Due to its volatile nature, 4(15),11-Oppositadien-1-ol should be handled with care to
prevent evaporation and inhalation of vapors.

» Ventilation: All work with this compound must be performed in a well-ventilated area, with a
chemical fume hood being the preferred engineering control.[3]

« Ignition Sources: Keep the compound away from open flames, hot surfaces, and other
potential ignition sources.[5][7]

o Transfers: When transferring the liquid, do so carefully to minimize splashing and aerosol
generation.

Storage: Proper storage is crucial to maintain the integrity of the compound and ensure safety.

o Containers: Store in a tightly sealed, airtight container, preferably made of amber glass to
protect from light.

o Temperature: Store in a cool, well-ventilated area.[7] For long-term storage, refrigeration may
be appropriate, but ensure the refrigerator is rated for flammable materials if the compound
is determined to be flammable.[8]
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e Incompatibilities: Avoid storing with strong oxidizing agents.[6]

Disposal Plan

As 4(15),11-Oppositadien-1-ol is a naturally occurring terpenoid, it is not expected to be highly
toxic to the environment. However, all chemical waste should be disposed of responsibly.

o Waste Classification: Based on available information for similar substances, small quantities
of 4(15),11-Oppositadien-1-ol may be considered non-hazardous waste.[9][10][11]

» Disposal Method: For small quantities, and if local regulations permit, the compound may be
disposed of down the sanitary sewer with copious amounts of water.[12] Alternatively, it can
be collected in a designated, labeled waste container for organic materials and disposed of
through an approved chemical waste program.

» Empty Containers: Empty containers should be rinsed with a suitable solvent (e.g., ethanol
or acetone), and the rinsate collected as chemical waste. The rinsed container can then be
disposed of as regular laboratory glass waste.[9][13]

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for handling 4(15),11-Oppositadien-1-ol
and the logical relationship of safety precautions.
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Caption: General laboratory workflow for handling 4(15),11-Oppositadien-1-ol.
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Caption: Interrelationship of safety components for 4(15),11-Oppositadien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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